Cas no 1251590-87-0 (N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251590-87-0
• MF: C₁₇H₁₇ClN₆O₃
• MW: 388.80828166008
• CID: 6045356
• PubChem ID: 49663345
• Update Time: 2025-10-20

N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• F3406-5701
• N-(3-chlorophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• N-(3-chlorophenyl)-2-(8-morpholin-4-yl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• AKOS024484457
• 1251590-87-0
• N-(3-chlorophenyl)-2-[8-(morpholin-4-yl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide

• Inchi： 1S/C17H17ClN6O3/c18-12-2-1-3-13(10-12)20-14(25)11-24-17(26)23-5-4-19-15(16(23)21-24)22-6-8-27-9-7-22/h1-5,10H,6-9,11H2,(H,20,25)
• InChI Key： DAXNZFKOHGFZEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C(N2C=CN=C(C2=N1)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 388.1050661g/mol
• Monoisotopic Mass: 388.1050661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

Introduction to N-(3-chlorophenyl)-2-8-(morpholin-4-yl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide (CAS No. 1251590-87-0)

The compound N-(3-chlorophenyl)-2-[8-(morpholin-4-yl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin]-2(1H)-yl]acetamide, commonly referenced by its CAS number 1251590-87-0, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

Structural Analysis

The molecular structure of N-(3-chlorophenyl)-2-[8-(morpholin-4-yl)-3-oxo... is characterized by a triazolopyrazine core, which is a fused bicyclic system combining a triazole and pyrazine ring. This core is further substituted with a morpholine group at the 8-position and an acetyl amide moiety at the 2-position. The presence of a chlorine atom on the phenyl ring introduces additional electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic systems in medicinal chemistry. The triazolopyrazine framework is known for its ability to act as a scaffold for various bioactive molecules. The integration of the morpholine group enhances the compound's solubility and stability, making it suitable for pharmacological applications.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization reactions, and amide bond formation. Researchers have optimized synthetic routes to achieve high yields and purity levels. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity.

Biological Activity

Preliminary biological evaluations suggest that N-(3-chlorophenyl)-... exhibits potent inhibitory activity against several enzyme targets. For instance, studies conducted in vitro have demonstrated its ability to inhibit kinase enzymes involved in cellular signaling pathways. This makes it a promising candidate for the development of anti-cancer therapies.

Moreover, recent research has explored its potential as an anti-inflammatory agent. Preclinical data indicate that this compound can modulate inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as arthritis or neuroinflammation.

Applications in Materials Science

Beyond its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics. Researchers are investigating its ability to act as an electron transport layer in organic photovoltaic devices (OPVs), where it could enhance device efficiency by facilitating charge separation and transport.

Safety Considerations

As with any novel chemical entity, understanding the safety profile is crucial before advancing to clinical trials or large-scale production. Initial toxicological studies indicate that N-(3-chlorophenyl)... has a favorable safety profile at therapeutic doses. However, further long-term toxicity studies are required to fully assess its safety for human use.

Future Directions

The future of this compound lies in further exploration of its therapeutic potential and optimization for specific applications. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanism of action and efficacy.